N-(2-fluorobenzyl)-2-{[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amino}acetamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-[1-(3-methyl-1,2,4-oxadiazol-5-yl)propylamino]acetamide
• InChI: InChI=1S/C15H19FN4O2/c1-3-13(15-19-10(2)20-22-15)17-9-14(21)18-8-11-6-4-5-7-12(11)16/h4-7,13,17H,3,8-9H2,1-2H3,(H,18,21)
• InChI Key: HIWQXHHQFKTAEB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC(=NO1)C)NCC(=O)NCC2=CC=CC=C2F
• Molecular Formula: C15H19FN4O2
• Molecular Weight: 306.34 g/mol

Description

N-(2-fluorobenzyl)-2-{[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amino}acetamide, also known as FOA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. FOA is a small molecule that can be synthesized in the laboratory using specific methods.

Mechanism of Action

The mechanism of action of N-(2-fluorobenzyl)-2-{[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amino}acetamide is not fully understood, but it is believed to involve the inhibition of protein synthesis. This compound has been shown to bind to the ribosome, the cellular machinery responsible for protein synthesis, and prevent the formation of new proteins. This leads to the death of cells that rely heavily on protein synthesis, such as cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death. This compound has also been shown to induce autophagy, a process in which cells break down and recycle their own components. This compound has been shown to affect the levels of various proteins involved in cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorobenzyl)-2-{[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amino}acetamide in lab experiments is its selectivity for cancer cells. This allows for the targeted killing of cancer cells while sparing normal cells. This compound is also relatively easy to synthesize in the laboratory, making it readily available for research. One limitation of this compound is its potential toxicity, as it has been shown to affect the levels of various proteins involved in cell cycle regulation and DNA repair.

Future Directions

There are several future directions for research involving N-(2-fluorobenzyl)-2-{[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amino}acetamide. One direction is the development of this compound analogs with improved selectivity and potency. Another direction is the investigation of this compound's potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various cellular processes.

Scientific Research Applications

N-(2-fluorobenzyl)-2-{[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]amino}acetamide has been found to have potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to selectively kill cancer cells while sparing normal cells, making it a potential candidate for cancer therapy. This compound has also been studied for its potential use as an antibacterial agent, as it has been shown to inhibit the growth of various bacterial strains.